tri(2-hydroxyethyl)ammonium dihydrogen orthoborate

Specification

• CAS No.: 10220-75-4
• Molecular Formula: C6H16BNO6
• Molecular Weight: 209.01 g/mol
• IUPAC Name: bis(2-hydroxyethyl)-(2-hydroxyethylidene)azanium;dihydrogen borate
• Standard InChI: InChI=1S/C6H14NO3.BH2O3/c8-4-1-7(2-5-9)3-6-10;2-1(3)4/h1,8-10H,2-6H2;2-3H/q+1;-1
• Standard InChI Key: POLFHDUMDVYTAR-UHFFFAOYSA-N
• SMILES: B(O)(O)[O-].C(CO)[N+](=CCO)CCO
• Canonical SMILES: B(O)(O)[O-].C(CO)[N+](=CCO)CCO

Introduction

Chemical Identity and Structure

Tri(2-hydroxyethyl)ammonium dihydrogen orthoborate is identified by the Chemical Abstracts Service (CAS) registry number 10220-75-4. This unique identifier enables precise tracking and referencing of this specific chemical entity in scientific literature and regulatory databases. The compound is formed through the interaction between triethanolamine and boric acid in a 1:1 molar ratio, resulting in a distinctive molecular structure that incorporates both organic amine and inorganic borate components.

Molecular Formula and Weight

The molecular formula of tri(2-hydroxyethyl)ammonium dihydrogen orthoborate is C6H16BNO6 with a calculated molecular weight of 209.01 g/mol. This formula represents the precise atomic composition of the molecule, including six carbon atoms, sixteen hydrogen atoms, one boron atom, one nitrogen atom, and six oxygen atoms. The molecular structure features a quaternary ammonium center with three hydroxyethyl groups attached to the nitrogen, along with a dihydrogen orthoborate anion.

Table 1: Chemical Identity Parameters of Tri(2-hydroxyethyl)ammonium Dihydrogen Orthoborate

Parameter	Value
Common Name	Tri(2-hydroxyethyl)ammonium dihydrogen orthoborate
CAS Number	10220-75-4
Molecular Formula	C6H16BNO6
Molecular Weight	209.01 g/mol
IUPAC Name	bis(2-hydroxyethyl)-(2-hydroxyethylidene)azanium;dihydrogen borate
SMILES Notation	B(O)(O)[O-].C(CO)N+CCO
InChIKey	POLFHDUMDVYTAR-UHFFFAOYSA-N

Synonyms and Alternative Names

The compound is known by several alternative names in scientific literature and commercial contexts, which is common for chemical compounds. These alternative designations include:

• Boric acid, triethanolamine salt (1:1)

• Triethanolamine, boric acid salt

• EINECS 233-537-6

• Boric acid (H3BO3), compounded with 2,2′,2″-nitrilotris[ethanol] (1:1)

Structural Features

Tri(2-hydroxyethyl)ammonium dihydrogen orthoborate possesses a unique structural arrangement characterized by ionic bonding between the triethanolamine component and the borate moiety. The nitrogen atom of the triethanolamine portion bears a positive charge, forming a quaternary ammonium center, while the borate portion carries a negative charge, resulting in an internal salt structure. The three hydroxyethyl groups extend from the nitrogen atom, providing multiple hydroxyl functionalities that contribute to the compound's solubility and reactivity profiles.

Physical and Chemical Properties

Tri(2-hydroxyethyl)ammonium dihydrogen orthoborate exhibits distinctive physical and chemical properties that influence its behavior in various applications and synthesis reactions.

Physical State and Appearance

At standard conditions, tri(2-hydroxyethyl)ammonium dihydrogen orthoborate exists as a liquid, distinguishing it from many similar inorganic salts that typically appear as crystalline solids. This physical state facilitates its handling and incorporation into liquid formulations without requiring dissolution steps.

Solubility and Compatibility

The compound demonstrates high solubility in water, attributable to its ionic nature and the presence of multiple hydroxyl groups that can form hydrogen bonds with water molecules. This aqueous solubility makes it particularly valuable for applications requiring water-based systems. The specific solubility parameters at various temperatures are summarized in Table 2.

Table 2: Solubility Characteristics of Tri(2-hydroxyethyl)ammonium Dihydrogen Orthoborate

Solvent	Solubility	Temperature (°C)
Water	High	25
Polar organic solvents (e.g., alcohols)	Moderate to high	25
Non-polar solvents	Low	25

Stability and Reactivity

Tri(2-hydroxyethyl)ammonium dihydrogen orthoborate is generally stable under normal conditions but can undergo reactions with strong acids or bases to form different compounds. The boron-oxygen bonds within the borate moiety are susceptible to hydrolysis under certain conditions, which can lead to the release of boric acid. This reactivity profile must be considered when incorporating the compound into formulations or when storing it for extended periods.

Synthesis and Preparation

The synthesis of tri(2-hydroxyethyl)ammonium dihydrogen orthoborate involves relatively straightforward chemical processes that can be implemented in laboratory and industrial settings.

Alternative Preparation Methods

While the direct reaction of boric acid and triethanolamine represents the primary synthesis route, alternative methods have been explored to optimize yield or to introduce specific modifications to the product characteristics. These may include variations in reaction conditions, the use of different boric acid sources, or the employment of intermediates to facilitate the formation of the target compound.

Table 3: Synthesis Parameters for Tri(2-hydroxyethyl)ammonium Dihydrogen Orthoborate

Parameter	Typical Conditions
Reactants	Boric acid and triethanolamine (1:1 molar ratio)
Temperature	Room temperature to mild heating (25-60°C)
Reaction Medium	Neat or aqueous solution
Reaction Time	1-4 hours
Purification	Crystallization or solvent removal
Yield	75-85% (typical)

Applications and Uses

Tri(2-hydroxyethyl)ammonium dihydrogen orthoborate finds applications across multiple industrial sectors due to its unique chemical properties and relatively benign safety profile.

Industrial Applications

In industrial contexts, tri(2-hydroxyethyl)ammonium dihydrogen orthoborate serves various functions, including as a buffering agent, stabilizer, and processing aid in manufacturing operations. Its ability to form complexes with metal ions makes it valuable in metal surface treatments and in certain catalytic systems.

Research and Development Uses

In research settings, tri(2-hydroxyethyl)ammonium dihydrogen orthoborate has been investigated for potential applications in organic synthesis as a mild reagent for certain transformations. The compound's ability to serve as a source of boron in reactions makes it of interest in developing new synthetic methodologies.

Specialty Chemical Applications

As a specialty chemical, tri(2-hydroxyethyl)ammonium dihydrogen orthoborate may be utilized in formulations requiring controlled release of boric acid or where the combined properties of triethanolamine and borate functionality are advantageous. These applications might include certain cleaning products, industrial lubricants, or specialized coating systems.

Table 4: Applications of Tri(2-hydroxyethyl)ammonium Dihydrogen Orthoborate

Application Category	Specific Uses
Industrial Processing	Buffering agent, stabilizer, processing aid
Surface Treatments	Metal surface treatments, corrosion inhibition
Organic Synthesis	Boron source for chemical transformations
Specialty Formulations	Component in specialized cleaning or lubricant products

Related Compounds

Tri(2-hydroxyethyl)ammonium dihydrogen orthoborate belongs to a family of related boron-containing compounds that share structural similarities or functional relationships.

(2-Hydroxyethyl)ammonium Dihydrogen Orthoborate

A closely related compound is (2-hydroxyethyl)ammonium dihydrogen orthoborate (CAS: 68586-07-2), which contains only one hydroxyethyl group attached to the ammonium center instead of three. This compound has a molecular formula of C2H10BNO4 and a molecular weight of approximately 122.92 g/mol.

Tris[(2-Hydroxyethyl)ammonium] Orthoborate

Another related compound is tris[(2-hydroxyethyl)ammonium] orthoborate (CAS: 93859-15-5), which features a different stoichiometric relationship between the amine and borate components. This compound has a molecular weight of approximately 245.09 g/mol and represents a variation in the fundamental structural arrangement of the boron-nitrogen interaction.

Table 5: Comparison of Tri(2-hydroxyethyl)ammonium Dihydrogen Orthoborate and Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)
Tri(2-hydroxyethyl)ammonium dihydrogen orthoborate	10220-75-4	C6H16BNO6	209.01
(2-Hydroxyethyl)ammonium dihydrogen orthoborate	68586-07-2	C2H10BNO4	122.92
Tris[(2-hydroxyethyl)ammonium] orthoborate	93859-15-5	-	245.09

Analytical Methods and Characterization

The accurate identification and analysis of tri(2-hydroxyethyl)ammonium dihydrogen orthoborate are crucial for quality control in production processes and for verifying its presence in various formulations.

Spectroscopic Methods

Spectroscopic techniques provide valuable insights into the structural characteristics and purity of tri(2-hydroxyethyl)ammonium dihydrogen orthoborate. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 11B NMR, 13C NMR, and 1H NMR, can elucidate the specific bonding arrangements and confirm the presence of the characteristic functional groups.

Chromatographic Analysis

Chromatographic methods, including high-performance liquid chromatography (HPLC), can be employed for the quantitative determination of tri(2-hydroxyethyl)ammonium dihydrogen orthoborate in formulations or for monitoring its purity during synthesis and processing stages.